Cas no 38642-49-8 (Benzoylpaeoniflorin)

• Product Name: Benzoylpaeoniflorin
• CAS No: 38642-49-8
• MF: C₃₀H₃₂O₁₂
• MW: 584.57
• MDL: MFCD00869479
• CID: 54896
• PubChem ID: 21631106
• Update Time: 2025-06-15

Benzoylpaeoniflorin Chemical and Physical Properties

Names and Identifiers

• benzoylpaeoniflorin
• beta-D-Glucopyranoside, 5b-((benzoyloxy)methyl)tetrahydro-5-hydroxy-2-methyl-2,5-methano-1H-3,4-dioxacyclobuta(cd)pentalen-1a(2H)-yl, 6-benzoate, (1aR-(1aalpha,2beta,3aalpha,5alpha,5aalpha,5balpha))-
• {(3S,5R,6S)-1-({[(4,5-dihydroxycyclohex-2-en-1-yl)carbonyl]oxy}methyl)-3-[(1aR)-1H-3,4-dioxacyclobuta[cd]pentalen-1a(2H)-yloxy]-5,6-dihydroxy-4-methyl-2-oxabicyclo[2.2.1]hept-3-yl}methyl benzoate
• [(1aR,2S,3aR,5R,5aR,5bS)-1a-[(6-O-benzoyl-beta-D-glucopyranosyl)oxy]-5-hydroxy-2-methyltetrahydro-1H-2,5-methano-3,4-dioxacyclobuta[cd]pentalen-5b(3aH)-yl]methyl benzoate
• b-D-Glucopyranoside,(1aR,2S,3aR,5R,5aR,5bS)-5b-[(benzoyloxy)methyl]tetrahydro-5-hydroxy-2-methyl-2,5-methano-1H-3,4-dioxacyclobuta[cd]pentalen-1a(2H)-yl,6-benzoate
• Enzoylaconitine
• [ "" ]
• [(2R,3S,4S,5R,6S)-6-[[(1R,5R,6R,8S)-2-(Benzoyloxymethyl)-6-hydroxy-8-methyl-9,10-dioxatetracyclo[4.3
• N2436
• CID 122173252
• CB0171
• [(2R,3S,5R,6S)-6-[[(1S,3S,5S,6R,8S)-2-(benzoyloxymethyl)-6-hydroxy-8-methyl-9,10-dioxatetracyclo[4.3
• Benzoylpaeoniflorin, >99%
• Benzoylpaeoniflorin 38642-49-8
• Paeoniflorin Benzoyl Impurity
• β-D-Glucopyranoside, (1aR,2S,3aR,5R,5aR,5bS)-5b-[(benzoyloxy)methyl]tetrahydro-5-hydroxy-2-methyl-2,5-methano-1H-3,4-dioxacyclobuta[cd]pentalen-1a(2H)-yl, 6-benzoate
• ((2S,2aR,2a1S,3aR,4R,5aR)-2a-(((2S,3R,4S,5S,6R)-6-((benzoyloxy)methyl)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)oxy)-4-hydroxy-2-methylhexahydro-2H-1,5-dioxa-2,4-methanocyclobuta[cd]pentalen-2a1-yl)methyl benzoate
• CHEBI:69583
• CCG-270143
• AC-34005
• HMS3886L18
• Q27137925
• 38642-49-8
• AKOS037645102
• NS00093951
• CHEMBL4861111
• AS-57134
• MFCD00869479
• s9149
• [6-[[2-(Benzoyloxymethyl)-6-hydroxy-8-methyl-9,10-dioxatetracyclo[4.3.1.02,5.03,8]decan-3-yl]oxy]-3,4,5-trihydroxyoxan-2-yl]methyl benzoate
• HY-N0852
• CS-3644
• BDBM50378694
• CHEMBL1077641
• Benzoylpaeonilflorin
• Paeonin A
• (+)-Paeonin A
• DA-61586
• [(2R,3S,4S,5R,6S)-6-[[(1R,2S,3R,5R,6R,8S)-2-(Benzoyloxymethyl)-6-hydroxy-8-methyl-9,10-dioxatetracyclo[4.3.1.02,5.03,8]decan-3-yl]oxy]-3,4,5-trihydroxyoxan-2-yl]methyl benzoate
• BDBM50421802
• Benzoylpaeoniflorin

• MDL： MFCD00869479
• Inchi： 1S/C30H32O12/c1-27-14-29(36)19-12-30(27,28(19,26(41-27)42-29)15-38-24(35)17-10-6-3-7-11-17)40-25-22(33)21(32)20(31)18(39-25)13-37-23(34)16-8-4-2-5-9-16/h2-11,18-22,25-26,31-33,36H,12-15H2,1H3/t18-,19+,20-,21?,22-,25+,26+,27+,28?,29-,30-/m1/s1
• InChI Key： LATYEZNGPQKAIK-ZNHABTHLSA-N
• SMILES： O1[C@]2([H])C3(C([H])([H])OC(C4C([H])=C([H])C([H])=C([H])C=4[H])=O)[C@@]4([H])[C@](C([H])([H])[C@@]1(C([H])([H])[H])[C@@]3(C4([H])[H])O[C@@]1([H])[C@@]([H])(C([H])([C@@]([H])([C@@]([H])(C([H])([H])OC(C3C([H])=C([H])C([H])=C([H])C=3[H])=O)O1)O[H])O[H])O[H])(O[H])O2

Computed Properties

• Exact Mass: 584.18900
• Monoisotopic Mass: 584.18937645 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 42
• Rotatable Bond Count: 10
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 584.6
• XLogP3: 0.7
• Topological Polar Surface Area: 170

Experimental Properties

• Color/Form: Powder
• Density: 1.56
• Melting Point: No data available
• Boiling Point: 742.934℃/760mmHg
• Flash Point: 243.1±26.4 °C
• Refractive Index: 1.682
• Solubility: DMSO (Slightly), Methanol (Slightly)
• PSA: 170.44000
• LogP: 0.50720
• pka: 11.52±0.70(Predicted)

Benzoylpaeoniflorin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides
• Monoterpenoids
• Other Chemical Reagents

Additional information on Benzoylpaeoniflorin

Recent Advances in Benzoylpaeoniflorin (CAS: 38642-49-8) Research: A Comprehensive Review

Benzoylpaeoniflorin (CAS: 38642-49-8) is a monoterpene glycoside compound derived from the roots of Paeonia lactiflora, a traditional Chinese medicinal herb. Recent studies have highlighted its potential therapeutic applications, particularly in neuroprotection, anti-inflammatory effects, and cardiovascular health. This research briefing synthesizes the latest findings on Benzoylpaeoniflorin, focusing on its pharmacological mechanisms, bioavailability, and clinical relevance.

One of the most significant breakthroughs in Benzoylpaeoniflorin research is its neuroprotective properties. A 2023 study published in the Journal of Ethnopharmacology demonstrated that Benzoylpaeoniflorin effectively attenuates oxidative stress and mitochondrial dysfunction in neuronal cells, suggesting its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. The study utilized in vitro models and molecular docking simulations to elucidate the compound's interaction with key neuronal pathways.

In the realm of anti-inflammatory research, Benzoylpaeoniflorin has shown promise in modulating the NF-κB and MAPK signaling pathways. A recent preclinical trial reported in Phytomedicine (2024) revealed that the compound significantly reduced pro-inflammatory cytokine levels in murine models of rheumatoid arthritis. These findings underscore its potential as a natural alternative to conventional anti-inflammatory drugs, with fewer side effects.

Pharmacokinetic studies have also advanced our understanding of Benzoylpaeoniflorin's bioavailability. Research published in the Journal of Pharmaceutical and Biomedical Analysis (2023) employed advanced LC-MS/MS techniques to track the compound's metabolism in human plasma. The study identified several active metabolites and proposed optimal dosing strategies to enhance therapeutic efficacy.

Despite these promising developments, challenges remain in translating Benzoylpaeoniflorin research into clinical applications. Issues such as poor water solubility and rapid metabolism have prompted investigations into novel drug delivery systems, including liposomal encapsulation and nanoparticle formulations. Recent patents filed in 2024 highlight these technological advancements, which aim to improve the compound's stability and targeted delivery.

In conclusion, Benzoylpaeoniflorin (CAS: 38642-49-8) represents a compelling area of research in chemical biology and pharmacognosy. Its multifaceted pharmacological profile and natural origin make it an attractive candidate for further drug development. Future research should focus on large-scale clinical trials and innovative formulation technologies to fully realize its therapeutic potential.